Cas no 14094-11-2 (tert-Butyl methyl sulphoxide)

tert-Butyl methyl sulphoxide structure
tert-Butyl methyl sulphoxide structure
Product Name:tert-Butyl methyl sulphoxide
CAS No:14094-11-2
MF:C5H12OS
MW:120.213180541992
MDL:MFCD00041528
CID:87248
PubChem ID:139684
Update Time:2025-04-18

tert-Butyl methyl sulphoxide Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl methyl sulphoxide
    • Methyl tert-butyl sulphoxide
    • 2-methyl-2-methylsulfinylpropane
    • (+/-)-tert-Butyl methyl sulfoxide
    • 2,2-dimethyl-3-thiabutane-3-one
    • 2-Methyl-2-(methylsulfinyl)propane
    • methyl t-butyl sulfoxide
    • methyl tert-butyl sulfinate
    • Propane,2-methyl-2-(methylsulfinyl)
    • t-butyl methyl sulfoxide
    • TERT-BUTYL METHYL SULFOXIDE
    • Methyltert-butylsulfoxide
    • tert-Butyl Methyl sulfoxide, tech 85%
    • EN300-7460600
    • CS-0445959
    • tert-Butylmethylsulfoxide
    • SCHEMBL514441
    • 14094-11-2
    • 2-Methyl-2-(methylsulfinyl)propane #
    • ?TERT-BUTYL METHYL SULFOXIDE
    • 2-Methanesulfinyl-2-methyl-propane
    • AS-76717
    • F9Y19RB6KO
    • Q27277870
    • Propane, 2-methyl-2-(methylsulfinyl)-
    • NoName_4544
    • J-007437
    • FT-0707812
    • UNII-F9Y19RB6KO
    • DTXSID90903793
    • MFCD00041528
    • SULFOXIDE, TERT-BUTYL METHYL
    • YPRPSRLQZMDWFO-UHFFFAOYSA-N
    • Methyl tert-butyl sulfoxide
    • 2-methanesulfinyl-2-methylpropane
    • G65229
    • DB-233947
    • MDL: MFCD00041528
    • Inchi: 1S/C5H12OS/c1-5(2,3)7(4)6/h1-4H3
    • InChI Key: YPRPSRLQZMDWFO-UHFFFAOYSA-N
    • SMILES: S(C)(C(C)(C)C)=O
    • BRN: 1815804

Computed Properties

  • Exact Mass: 120.06100
  • Monoisotopic Mass: 120.061
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 1
  • Complexity: 80.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.3
  • Topological Polar Surface Area: 36.3A^2

Experimental Properties

  • Color/Form: colorless liquid
  • Density: 0.996
  • Boiling Point: 64-66°C 10mm
  • Flash Point: 64-66°C/10mm
  • Refractive Index: 1.4730
  • PSA: 36.28000
  • LogP: 2.02910
  • Solubility: Not determined

tert-Butyl methyl sulphoxide Security Information

  • Safety Instruction: S24/25
  • Safety Term:S24/25

tert-Butyl methyl sulphoxide Customs Data

  • HS CODE:2930909090
  • Customs Data:

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

tert-Butyl methyl sulphoxide Pricemore >>

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